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Compound of Interest

Compound Name: Barbital-d5
CAS No.: 1189694-78-7
Cat. No.: B3218389

Get Quote

Before initiating any disposal protocol, laboratory personnel must verify the regulatory standing

of the compound. Barbital-d5 is federally regulated, and its destruction must meet the DEA's
strict "non-retrievable™ standard[1].

Regulatory Property Classification / Value Governing Authority

US DEA (21 CFR § 1308.14)

DEA Schedule Schedule IV 2]
DEA Substance Code 2145 US DEA[2]

Not explicitly listed (State/Local
EPA Hazardous Waste Code US EPA/ State EHS

RCRA dependent)

) ) US DEA (2014 Final Rule Part
Destruction Standard "Non-retrievable"
1317)[1]

Record Retention Minimum of 2 Years US DEA[3]

Operational Workflow: Inventory vs. Wastage
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The DEA draws a strict legal distinction between "Inventory" (unused, expired, or intact stock)
and "Wastage" (residual amounts left over after an experimental procedure)[1]. The disposal
pathway depends entirely on this classification.
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Figure 1: Decision matrix for the compliant disposal of Barbital-d5 inventory and experimental
wastage.

Standard Operating Procedures (SOPSs)

Protocol A: Disposal of Expired or Unused Inventory
(Reverse Distribution)

Intact vials or bulk powders of Barbital-d5 cannot be destroyed independently by laboratory

staff. They must be transferred to a DEA-authorized reverse distributor[4].

e Segregation: Immediately segregate expired or unwanted Barbital-d5 from active stock
within your DEA-approved safe or lockbox. Label the container clearly as "Do Not Use - For
Disposal"[4].

e EHS Coordination: Contact your institution's Environmental Health & Safety (EHS)
Hazardous Materials team to schedule a controlled substance pickup[4].

e Chain of Custody: Complete the reverse distributor's inventory list. Do not alter the physical
state of the chemical prior to transfer.

o Documentation: Upon transfer, the reverse distributor will execute the destruction and
provide a completed DEA Form 41 (Registrant Record of Controlled Substances Destroyed)

3].

» Retention: File the DEA Form 41 with your laboratory's controlled substance records. Federal
law mandates this record be retained for a minimum of two years[3].

Protocol B: Disposal of Experimental Wastage
(Recoverable Residuals)

When preparing standard curves or spiking samples, researchers often have residual Barbital-
d5 in syringes or secondary vials. This "recoverable wastage" must be destroyed on-site[4].

o Two-Person Verification: The licensed registrant (or an authorized agent) and a secondary
authorized witness must be present for the duration of the destruction process[4].
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e Chemical Denaturation: Expel the residual Barbital-d5 solution directly into a compliant
chemical destruction slurry bottle (e.g., Rx Destroyer™)[4].

o Agitation: Shake the slurry bottle gently to activate the carbon matrix and denaturing
agents[4].

o Logbook Reconciliation: Both the operator and the witness must immediately initial the
controlled substance usage log, recording the exact volume wasted and zeroing out the
container's balance[4].

» Final Solidification: Once the slurry bottle reaches its fill line, insert the manufacturer's
hardener pellet to solidify the contents. Discard the solidified bottle through your facility's
approved hazardous waste stream[4].

Note on Non-Recoverable Wastage: If a vial or syringe is completely empty and the residual
cannot be drawn out, it is considered "non-recoverable." The empty container may be
discarded in a biohazard sharps container, provided the balance is zeroed out on the usage

log[4].

Mechanistic Rationale: The Science of "Non-
Retrievable" Destruction

Why is chemical denaturation or high-temperature incineration strictly required for Barbital-d5,
rather than simple dilution or autoclaving?

The DEA's "non-retrievable” standard dictates that a substance must be permanently altered
so that it cannot be reconstituted or diverted[1]. Barbiturates possess a highly stable
pyrimidine-2,4,6-trione ring structure[5]. They exhibit exceptional thermal stability; standard
laboratory autoclaving (121°C) is entirely insufficient to break the molecular bonds of the
barbituric acid complex.

Therefore, compliant disposal relies on two scientifically validated mechanisms:

« Irreversible Adsorption (Slurry Bottles): Commercial destruction bottles utilize activated
carbon combined with chemical denaturants. The highly lipophilic nature of the
diethylbarbituric acid structure causes it to bind irreversibly to the porous carbon matrix.
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Once the hardener is added, the matrix polymerizes, making chemical extraction or
reconstitution of the Barbital-d5 impossible.

o High-Temperature Incineration: For EHS-managed destruction, incineration must exceed the
thermal degradation point of the barbiturate ring. This requires industrial incinerators
operating at extreme temperatures to ensure complete oxidation into carbon dioxide, water,
and nitrogen oxides, leaving no active pharmaceutical ingredient behind[1].

Furthermore, preventing drain disposal is critical. Barbiturates are environmentally persistent
and can cause severe ecological toxicity if introduced into local waterways, a practice strictly
prohibited by both the EPA and modern healthcare guidelines[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. barbituric acid complex: Topics by Science.gov [science.gov]

o To cite this document: BenchChem. [Regulatory Classification & Quantitative Datal].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3218389/docs#regulatory-classification-quantitative-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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